Cas no 55688-44-3 (24-methylcholesta-4,24(28)-dien-3-one)

24-methylcholesta-4,24(28)-dien-3-one structure
55688-44-3 structure
Product Name:24-methylcholesta-4,24(28)-dien-3-one
CAS No:55688-44-3
MF:C28H44O
MW:396.648368835449
CID:2040383
PubChem ID:134742080
Update Time:2025-04-21

24-methylcholesta-4,24(28)-dien-3-one Chemical and Physical Properties

Names and Identifiers

    • 24-methylcholesta-4,24(28)-dien-3-one
    • 24-methylene-cholest-4-ene-3-one
    • ergost-4,24(28)-diene-3-one
    • Ergosta-4,24(28)-dien-3-on
    • ergosta-4,24(28)-dien-3-one
    • ergosta-4,24(28)-diene-3-one
    • 24-Methylenecholest-4-en-3-one
    • Q63409143
    • 55688-44-3
    • DTXSID501346749
    • ERGSTA-4,24(28)-DIEN-3-ONE
    • Inchi: 1S/C28H44O/c1-18(2)19(3)7-8-20(4)24-11-12-25-23-10-9-21-17-22(29)13-15-27(21,5)26(23)14-16-28(24,25)6/h17-18,20,23-26H,3,7-16H2,1-2,4-6H3
    • InChI Key: JRMPVNVOLQJLJX-UHFFFAOYSA-N
    • SMILES: CC(C(CCC(C1C2(C(C3C(CC2)C2(C(=CC(CC2)=O)CC3)C)CC1)C)C)=C)C

Computed Properties

  • Exact Mass: 396.339216023Da
  • Monoisotopic Mass: 396.339216023Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 5
  • Complexity: 699
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.6
  • Topological Polar Surface Area: 17.1Ų

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